Cas no 1443741-49-8 (tert-butyl 2-(aminomethyl)-5-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(aminomethyl)-5-oxopyrrolidine-1-carboxylate
• CAS No: 1443741-49-8
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 2117249
• Update Time: 2023-11-19

tert-butyl 2-(aminomethyl)-5-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-5-oxopyrrolidine-1-carboxylate
• CID 101043245
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-5-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-7(6-11)4-5-8(12)13/h7H,4-6,11H2,1-3H3
• InChI Key： HMMUCVLVMSRNRK-UHFFFAOYSA-N
• SMILES： O(C(N1C(CCC1CN)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 357.9±15.0 °C(Predicted)
• pka: 9.36±0.29(Predicted)